N-cyclopentyl-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide

• IUPAC Name: N-cyclopentyl-3-[(4-ethoxyphenyl)-methylsulfamoyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H24N2O4S2/c1-3-25-16-10-8-15(9-11-16)21(2)27(23,24)17-12-13-26-18(17)19(22)20-14-6-4-5-7-14/h8-14H,3-7H2,1-2H3,(H,20,22)
• InChI Key: IBQZGUHCIKSCNQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(C)S(=O)(=O)C2=C(SC=C2)C(=O)NC3CCCC3
• Molecular Formula: C19H24N2O4S2
• Molecular Weight: 408.5 g/mol

Description

N-cyclopentyl-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide (ECPCS) is a compound that has been studied for its potential to be used in a variety of scientific research applications. ECPCS is a derivative of thiophene and has been found to have a number of biochemical and physiological effects.

Scientific Research Applications

N-cyclopentyl-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide has been studied for its potential uses in a variety of scientific research applications. It has been found to be useful in the study of enzyme kinetics, protein-protein interactions, and other biochemical processes. It has also been used in the development of novel therapeutics, as it has been found to have a number of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-cyclopentyl-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide is not yet fully understood. However, it is believed to act as a competitive inhibitor of the enzyme CYP2D6. This enzyme is involved in the metabolism of a number of drugs and is responsible for their breakdown in the body. By inhibiting the activity of this enzyme, N-cyclopentyl-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide may be able to increase the effectiveness of certain drugs.
Biochemical and Physiological Effects
N-cyclopentyl-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide has been found to have a number of biochemical and physiological effects. It has been found to inhibit the activity of the enzyme CYP2D6, as mentioned above. It has also been found to inhibit the activity of other enzymes, including CYP3A4 and CYP2C9. In addition, it has been found to inhibit the activity of certain transporters, including the P-glycoprotein transporter.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is that it is relatively easy to synthesize and can be used in a variety of experiments. However, it is important to note that N-cyclopentyl-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide is not as stable as some other compounds and can degrade over time. In addition, it can be difficult to obtain in large quantities due to its limited availability.

Future Directions

There are a number of potential future directions for N-cyclopentyl-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide. One of the most promising is its potential use as a therapeutic agent. N-cyclopentyl-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide has been found to have a number of biochemical and physiological effects, and further research could lead to the development of novel therapeutics that target specific enzymes or transporters. Additionally, further research could lead to the development of more efficient synthesis methods for N-cyclopentyl-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide, which would make it more readily available for use in research. Finally, further research could lead to a better understanding of the mechanism of action of N-cyclopentyl-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide, which could lead to more effective uses in laboratory experiments.

Synthesis Methods

N-cyclopentyl-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide can be synthesized using the following method. First, a 1-ethoxy-4-methyl-thiophene-2-carboxylic acid is reacted with a cyclopentyl amine. The reaction is catalyzed by a palladium on carbon catalyst and is carried out in the presence of a solvent such as dimethylformamide. The reaction is heated to a temperature of around 150-160 °C for a period of about two hours. The reaction results in the formation of N-cyclopentyl-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide.